Cas no 1334370-08-9 (3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea)

3-(2-Hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea is a synthetic urea derivative characterized by its unique substituted propyl and methoxyphenyl groups. The compound's structure, featuring both hydroxy and methoxy functionalities, enhances its solubility and potential reactivity in organic synthesis. Its dual substitution pattern may contribute to selective binding interactions, making it of interest in pharmaceutical or agrochemical research. The presence of methoxy groups improves stability under various conditions, while the hydroxy group offers a site for further functionalization. This compound is primarily utilized in specialized applications requiring tailored urea-based scaffolds, particularly where steric and electronic modulation is critical.
3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea structure
1334370-08-9 structure
Product Name:3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea
CAS No:1334370-08-9
MF:C14H22N2O4
MW:282.335484027863
CID:6382676
PubChem ID:56724282
Update Time:2025-06-09

3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea
    • Urea, N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-[(4-methoxyphenyl)methyl]-
    • 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-[(4-methoxyphenyl)methyl]urea
    • F5973-0033
    • AKOS024528743
    • 1334370-08-9
    • VU0529209-1
    • 1-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methoxybenzyl)urea
    • 1-(2-hydroxy-3-methoxy-2-methylpropyl)-3-[(4-methoxyphenyl)methyl]urea
    • Inchi: 1S/C14H22N2O4/c1-14(18,10-19-2)9-16-13(17)15-8-11-4-6-12(20-3)7-5-11/h4-7,18H,8-10H2,1-3H3,(H2,15,16,17)
    • InChI Key: ZNQAMZQACKBCOS-UHFFFAOYSA-N
    • SMILES: N(CC(O)(C)COC)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

  • Exact Mass: 282.15795719g/mol
  • Monoisotopic Mass: 282.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 509.1±50.0 °C(Predicted)
  • pka: 13.91±0.46(Predicted)

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3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea Related Literature

Additional information on 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea

Recent Advances in the Study of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea (CAS: 1334370-08-9)

The compound 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea (CAS: 1334370-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its potential therapeutic applications and underlying mechanisms of action. Recent literature highlights its role as a promising candidate for drug development, particularly in areas such as inflammation modulation and metabolic regulation.

One of the key findings from recent research is the compound's ability to interact with specific cellular targets, including enzymes and receptors involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. The study utilized in vitro and in vivo models to validate these effects, with results indicating a significant reduction in inflammatory markers at nanomolar concentrations.

Further investigations have explored the compound's pharmacokinetic properties and metabolic stability. A recent preprint on bioRxiv reported that 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea demonstrates favorable oral bioavailability and a half-life suitable for therapeutic applications. These findings are critical for advancing the compound into preclinical development, as they address potential challenges related to drug delivery and dosing regimens.

In addition to its anti-inflammatory properties, emerging evidence suggests that this compound may also play a role in metabolic disorders. A 2024 study in Cell Chemical Biology identified its interaction with key metabolic enzymes, leading to improved glucose uptake and insulin sensitivity in diabetic models. The researchers employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions, providing a structural basis for its biological activity.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-(4-methoxyphenyl)methylurea (CAS: 1334370-08-9) represents a compelling area of research with significant potential for drug development. Its dual roles in inflammation and metabolism underscore its versatility, while recent advancements in understanding its mechanisms pave the way for future studies. Continued exploration of this compound is expected to yield novel insights and therapeutic opportunities in the coming years.

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